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Compound of Interest

Compound Name: 1-Hydroxyanthraquinone

Cat. No.: B086950 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and

operational efficiency when handling chemical compounds is paramount. This guide provides

immediate, essential information for the safe handling and disposal of 1-
Hydroxyanthraquinone, a compound that requires careful management due to its potential

health hazards.

Hazard Identification and Safety Data
1-Hydroxyanthraquinone is classified with several hazards that necessitate stringent safety

protocols. It is suspected of causing cancer and potential genetic defects, causes serious eye

irritation, and is harmful if swallowed.[1][2][3][4] Furthermore, it is very toxic to aquatic life with

long-lasting effects.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b086950?utm_src=pdf-interest
https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://www.benchchem.com/product/b086950?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/32905m.pdf
https://dcchemicals.com/msds/MSDS_DC44544.html
https://www.fishersci.com/store/msds?partNumber=AAB2438806&productDescription=1-AMINO-4-HYDRXYANTHRAQUIN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/5654AL_SDS.pdf
https://dcchemicals.com/msds/MSDS_DC44544.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification GHS Code Description

Carcinogenicity H351 Suspected of causing cancer.

Germ Cell Mutagenicity H341
Suspected of causing genetic

defects.

Serious Eye Irritation H319 Causes serious eye irritation.

Acute Oral Toxicity H302 Harmful if swallowed.

Acute Aquatic Toxicity H400 Very toxic to aquatic life.

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 1-Hydroxyanthraquinone.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety Goggles and Face

Shield

At a minimum, tightly fitting

safety goggles that are

chemical-splash resistant

should be worn. For tasks with

a higher risk of splashes, a

face shield is also necessary.

All eye protection must be

approved under government

standards like NIOSH (US) or

EN 166 (EU).

Hands Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Before use,

gloves must be inspected for

any signs of damage. Use

proper glove removal

techniques to avoid skin

contact and dispose of

contaminated gloves as

hazardous waste.

Body
Chemical-resistant Lab Coat or

Apron

A full-length, long-sleeved

laboratory coat is mandatory.

For procedures with a

significant splash risk, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory Respirator Under normal conditions with

adequate ventilation,

respiratory protection is not

required. If airborne dust or

aerosols are generated, or if

working outside of a fume

hood, a respirator with an
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appropriate particulate filter

(e.g., N95) or a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) cartridges is

necessary. Personnel must be

properly trained and fit-tested

to use respirators.

Feet Closed-toe Shoes

Shoes must fully cover the

feet; sandals or perforated

shoes are not permitted in the

laboratory.

Operational Plan: Step-by-Step Handling and
Storage
Adherence to a strict operational workflow is crucial for minimizing exposure and preventing

contamination.

Preparation
Obtain and Read Safety Information: Before handling, obtain and thoroughly read all safety

precautions and special instructions.

Designate Work Area: Work in a designated area, preferably within a certified chemical fume

hood, to minimize inhalation exposure.

Ensure Emergency Equipment is Accessible: Confirm that an emergency eyewash station

and safety shower are readily accessible.

Assemble and Label Equipment: Prepare all necessary equipment, such as spatulas and

glassware, and ensure all containers are clearly labeled.

Handling
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Don Appropriate PPE: Put on all required personal protective equipment as detailed in the

table above.

Avoid Dust and Contact: Avoid the formation of dust and aerosols. Prevent contact with eyes,

skin, and clothing.

Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Ignition Sources: Keep the chemical away from sources of ignition.

Post-Handling
Decontamination: Thoroughly clean the work area and decontaminate any surfaces that may

have come into contact with the chemical.

Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory.

Storage: Store 1-Hydroxyanthraquinone in a tightly sealed container in a cool, dry, and

well-ventilated area. The storage area should be locked.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, also under the eyelids. If

symptoms persist, seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin area with plenty of water.

If skin irritation occurs or persists, consult a

physician.

Inhalation

Move the exposed person to fresh air at once. If

the person is not breathing, give artificial

respiration. If breathing is difficult, trained

personnel may administer oxygen. Seek

medical attention if symptoms occur.

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterwards. If

symptoms persist, consult a doctor.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.

Solid Waste: All solid waste contaminated with 1-Hydroxyanthraquinone, including used

gloves, weighing papers, and paper towels, must be collected in a clearly labeled, sealed

hazardous waste container.

Liquid Waste: Unused solutions should be collected in a designated, labeled hazardous

waste container. Do not empty into drains or allow it to reach the sewage system or ground

water.
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Container Disposal: Dispose of the contents and container to an approved waste disposal

plant in accordance with official regulations.

Visual Workflow and Safety Relationships
To further clarify the necessary procedures, the following diagrams illustrate the safe handling

workflow and the logical relationships of the safety information provided.
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Safe Handling Workflow for 1-Hydroxyanthraquinone
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Caption: A workflow diagram for the safe handling of 1-Hydroxyanthraquinone.
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Essential Safety Information Relationships
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Caption: Logical relationships of safety information for 1-Hydroxyanthraquinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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